Cas no 756793-69-8 (Methyl cis-4-(methylamino)cyclohexanecarboxylate)

• Product Name: Methyl cis-4-(methylamino)cyclohexanecarboxylate
• CAS No: 756793-69-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6783697
• PubChem ID: 19419544
• Update Time: 2026-03-12

Methyl cis-4-(methylamino)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ZQZNJXVBPZPFNL-OCAPTIKFSA-N
• Rel-methyl (1r,4r)-4-(methylamino)cyclohexane-1-carboxylate
• methyl 4-(methylamino)cyclohexane-1-carboxylate
• SCHEMBL9171020
• SB23164
• SCHEMBL23842400
• 756793-69-8
• methyl cis-4-(methylamino)cyclohexanecarboxylate
• EN300-5072303
• starbld0046106
• SCHEMBL1912980
• 150594-68-6
• SCHEMBL1722496
• methyl cis-4-(methylamino)cyclohexane-1-carboxylate
• 1378727-69-5
• Methyl cis-4-(methylamino)cyclohexanecarboxylate

• Inchi： 1S/C9H17NO2/c1-10-8-5-3-7(4-6-8)9(11)12-2/h7-8,10H,3-6H2,1-2H3
• InChI Key： ZQZNJXVBPZPFNL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC1)NC)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl cis-4-(methylamino)cyclohexanecarboxylate

Comprehensive Overview of Methyl cis-4-(methylamino)cyclohexanecarboxylate (CAS No. 756793-69-8)

Methyl cis-4-(methylamino)cyclohexanecarboxylate (CAS No. 756793-69-8) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its cyclohexane backbone and methylamino functional group, has garnered attention for its potential role in drug development, particularly in modulating biological pathways. Its unique cis-configuration and carboxylate ester structure make it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for Methyl cis-4-(methylamino)cyclohexanecarboxylate has increased due to its relevance in medicinal chemistry and neuropharmacology. Researchers are exploring its utility in designing CNS-targeting compounds, leveraging its ability to cross the blood-brain barrier. The compound's structural flexibility allows for modifications that enhance binding affinity to specific receptors, a topic frequently searched in AI-driven drug discovery platforms. This aligns with the growing interest in computational chemistry and machine learning applications for optimizing molecular properties.

The synthesis of Methyl cis-4-(methylamino)cyclohexanecarboxylate typically involves stereoselective reactions, a process often queried in academic forums. Its chirality and regioselectivity are critical for achieving high purity, a concern for laboratories focusing on GMP-compliant production. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, reflecting the compound's importance in high-throughput screening workflows.

From an industrial perspective, 756793-69-8 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic hydrogenation and solvent-free reactions have improved its production efficiency, addressing environmental concerns. These advancements resonate with the broader push for eco-friendly pharmaceuticals, a trending topic in both scientific literature and public discourse.

In summary, Methyl cis-4-(methylamino)cyclohexanecarboxylate exemplifies the intersection of organic synthesis and biomedical innovation. Its versatility and applicability in cutting-edge research ensure its continued relevance, while advancements in automated synthesis and AI-assisted design further amplify its potential. For researchers and industry professionals, understanding this compound's properties and applications is pivotal in navigating the evolving landscape of drug development and chemical manufacturing.